Cas no 880791-70-8 (2-(4-methoxyphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide)

• Product Name: 2-(4-methoxyphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide
• CAS No: 880791-70-8
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 5421199
• Update Time: 2025-07-22

2-(4-methoxyphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide
• Acetamide, 2-(4-methoxyphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)-

• Inchi： 1S/C17H15N3O4/c1-22-13-7-9-14(10-8-13)23-11-15(21)18-17-16(19-24-20-17)12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,18,20,21)
• InChI Key： MGZYZJRGXUQGEV-UHFFFAOYSA-N
• SMILES： C(NC1C(C2=CC=CC=C2)=NON=1)(=O)COC1=CC=C(OC)C=C1

Additional information on 2-(4-methoxyphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide

Introduction to 2-(4-methoxyphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide (CAS No. 880791-70-8)

2-(4-methoxyphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide, with the CAS number 880791-70-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxyphenyl group and a 1,2,5-oxadiazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of 2-(4-methoxyphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide is C₁₆H₁₅N₃O₃, and its molecular weight is approximately 293.31 g/mol. The compound's structure can be represented as follows:

The synthesis of 2-(4-methoxyphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide typically involves a multi-step process that includes the formation of the methoxyphenyl ether and the coupling with the 1,2,5-oxadiazole derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

In terms of its biological activities, 2-(4-methoxyphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide has been studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(4-methoxyphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting cellular signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic properties of 2-(4-methoxyphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide have also been evaluated in preclinical studies. These studies have indicated that the compound has favorable oral bioavailability and a reasonable half-life in vivo. Additionally, it has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

To further explore the therapeutic potential of 2-(4-methoxyphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-y l)acetamide, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of the compound in treating various diseases. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-(4-methoxyphenoxy)-N-(4-p henyl - 1 , 2 , 5 - ox ad i az ol - 3 - y l ) acet am ide (CAS No. 880791 - 70 - 8) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.